Cas no 2172121-51-4 ({8-tert-butyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride)

• Product Name: {8-tert-butyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride
• CAS No: 2172121-51-4
• MF: C₁₄H₂₅FO₃S
• MW: 292.409907102585
• CID: 6186891
• PubChem ID: 165527007
• Update Time: 2025-10-24

{8-tert-butyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• {8-tert-butyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride
• EN300-1478933
• {8-tert-butyl-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl fluoride
• 2172121-51-4

• Inchi： 1S/C14H25FO3S/c1-13(2,3)11-4-6-14(7-5-11)8-9-18-12(14)10-19(15,16)17/h11-12H,4-10H2,1-3H3
• InChI Key： CIFZBQQFHFECOB-UHFFFAOYSA-N
• SMILES： S(CC1C2(CCO1)CCC(C(C)(C)C)CC2)(=O)(=O)F

Computed Properties

• Exact Mass: 292.15084399g/mol
• Monoisotopic Mass: 292.15084399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 51.8Ų

Additional information on {8-tert-butyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride

Introduction to {8-tert-butyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride (CAS No. 2172121-51-4)

{8-tert-butyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride is a highly specialized organic compound with the CAS registry number 2172121-51-4. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their role in various chemical reactions, particularly in the synthesis of bioactive molecules and advanced materials. The structure of this compound is characterized by a spirocyclic framework, which consists of a 4.5-decan system fused with an oxygen atom, creating a unique 2-oxaspiro structure. The presence of a tert-butyl group at the 8-position further enhances the steric and electronic properties of the molecule, making it a valuable substrate in modern organic chemistry.

The synthesis of {8-tert-butyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride involves a series of carefully designed reactions, including ring-forming processes and functional group transformations. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such complex structures, reducing the overall cost and environmental impact of production processes. This compound has been explored in various research contexts, including its application as an intermediate in drug discovery programs targeting challenging biological pathways.

One of the most notable applications of this compound is its use as a building block in the construction of macrocyclic structures. The spirocyclic framework provides an excellent platform for constructing large ring systems with predefined stereochemistry, which are essential for mimicking natural product architectures. For instance, researchers have utilized this compound to synthesize bio-inspired molecules that exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases.

In addition to its role in medicinal chemistry, {8-tert-butyl-2-oxaspiro4.5decan-1-yllmethanesulfonyl fluoride has shown promise in materials science applications. Its unique combination of rigidity and flexibility makes it an ideal candidate for designing stimuli-responsive materials, such as shape-memory polymers and self-healing composites. Recent studies have demonstrated that incorporating this compound into polymer networks can significantly enhance their mechanical properties while maintaining excellent thermal stability.

The electronic properties of this compound are another area of active research interest. The sulfonyl fluoride group introduces strong electron-withdrawing effects, which can modulate the reactivity and selectivity of the molecule in various chemical transformations. For example, researchers have employed this compound as a catalyst in asymmetric synthesis reactions, achieving high enantioselectivity under mild reaction conditions.

From an environmental standpoint, there is growing interest in understanding the biodegradation pathways and ecological impact of compounds like {8-tet-butyl-spiro-decan-sulfonyl fluoride}. Recent studies have focused on evaluating its persistence in aquatic environments and its potential toxicity to non-target organisms. These investigations are crucial for ensuring the sustainable use of such compounds in industrial and research settings.

In conclusion, {8-tet-butyl-spiro-decan-sulfonyl fluoride} (CAS No.: 2172121-51-) represents a versatile and valuable molecule with diverse applications across multiple disciplines. Its complex structure and unique chemical properties continue to inspire innovative research directions, driving advancements in drug discovery, materials science, and green chemistry practices.